Cas no 61898-36-0 (Cyclobutene, 1,3,3,4,4-pentafluoro-2-(1,2,2,2-tetrafluoroethyl)-)

Cyclobutene, 1,3,3,4,4-pentafluoro-2-(1,2,2,2-tetrafluoroethyl)- structure
61898-36-0 structure
Product Name:Cyclobutene, 1,3,3,4,4-pentafluoro-2-(1,2,2,2-tetrafluoroethyl)-
CAS No:61898-36-0
MF:C6HF9
MW:244.057773351669
CID:463528
PubChem ID:71391353
Update Time:2025-04-19

Cyclobutene, 1,3,3,4,4-pentafluoro-2-(1,2,2,2-tetrafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutene, 1,3,3,4,4-pentafluoro-2-(1,2,2,2-tetrafluoroethyl)-
    • 1,3,3,4,4-pentafluoro-2-(1,2,2,2-tetrafluoroethyl)cyclobutene
    • 61898-36-0
    • RHJWLZLXFPHOAX-UHFFFAOYSA-N
    • DTXSID90813227
    • 1,3,3,4,4-Pentafluoro-2-(1,2,2,2-tetrafluoroethyl)cyclobut-1-ene
    • Inchi: 1S/C6HF9/c7-2-1(3(8)6(13,14)15)4(9,10)5(2,11)12/h3H
    • InChI Key: RHJWLZLXFPHOAX-UHFFFAOYSA-N
    • SMILES: FC1(C(C(=C1C(C(F)(F)F)F)F)(F)F)F

Computed Properties

  • Exact Mass: 243.99343
  • Monoisotopic Mass: 243.99345349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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